Cas no 885273-02-9 (1H-Indole-5-carbonitrile,1-(4-cyanophenyl)-)

1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- is a specialized organic compound featuring an indole core substituted with a carbonitrile group at the 5-position and a 4-cyanophenyl moiety at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual nitrile functionality enhances reactivity in cross-coupling and cyclization reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its well-defined molecular architecture also supports its use in material science, particularly in the development of organic semiconductors and optoelectronic materials.
1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- structure
885273-02-9 structure
Product Name:1H-Indole-5-carbonitrile,1-(4-cyanophenyl)-
CAS No:885273-02-9
MF:C16H9N3
MW:243.262762784958
MDL:MFCD04114710
CID:710964
PubChem ID:53407133
Update Time:2025-05-22

1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carbonitrile,1-(4-cyanophenyl)-
    • 1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile
    • 1-(4-CYANOPHENYL)-1H-INDOLE-5-CARBONITRILE,
    • 1-(4-cyanophenyl)indole-5-carbonitrile
    • 1H-Indole-5-carbonitrile, 1-(4-cyanophenyl)-
    • 1-(4-Cyanophenyl)-1H-indole-5-carbonitrile
    • DTXSID00695793
    • 885273-02-9
    • SB39408
    • DB-077483
    • C16H9N3
    • MDL： MFCD04114710
    • Inchi： 1S/C16H9N3/c17-10-12-1-4-15(5-2-12)19-8-7-14-9-13(11-18)3-6-16(14)19/h1-9H
    • InChI Key： PFNGEQDWIWTIAM-UHFFFAOYSA-N
    • SMILES： N1(C2=CC=C(C#N)C=C2)C2=C(C=C(C#N)C=C2)C=C1

Computed Properties

  • Exact Mass: 243.08000
  • Monoisotopic Mass: 243.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.5A^2

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 394.7±38.0 °C(Predicted)
  • PSA: 52.51000
  • LogP: 3.37386

1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- Pricemore >>

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